3-allyl-2H-1,3-benzothiazine-2,4(3H)-dione

• IUPAC Name: 3-prop-2-enyl-1,3-benzothiazine-2,4-dione
• InChI: InChI=1S/C11H9NO2S/c1-2-7-12-10(13)8-5-3-4-6-9(8)15-11(12)14/h2-6H,1,7H2
• InChI Key: MBXQYUSFKVEEDH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC=CC=C2SC1=O
• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• CAS No.: 19084-81-2

Description

3-allyl-2H-1,3-benzothiazine-2,4(3H)-dione is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

• High-Performance Thermosets: Novel benzoxazine monomers containing allyl groups, related to the compound of interest, have been synthesized and characterized. These monomers undergo thermal curing to form thermosets with excellent thermomechanical properties, indicating potential applications in high-performance materials due to their higher thermal stability and storage moduli at elevated temperatures (Agag & Takeichi, 2003).

Organic Synthesis and Chemical Transformations

• Rhodium-Catalyzed Cross-Coupling: The synthesis of 1,2-benzothiazines from sulfoximines and allyl methyl carbonate via Rh(III)-catalyzed domino allylation/oxidative cyclization showcases the chemical versatility of benzothiazine derivatives. This method tolerates a wide range of functional groups, expanding the toolkit for synthesizing benzothiazine-based compounds with potential biological or material applications (Wen, Tiwari, & Bolm, 2017).

Antimicrobial Applications

• Novel Polymeric Biocides: Research has also focused on synthesizing novel cyclic-amine monomers, including derivatives of 3-allyl-2H-1,3-benzothiazine-2,4(3H)-dione, for incorporation into copolymers with antimicrobial properties. These studies suggest that such derivatives could be foundational in creating materials with durable and regenerable antibacterial activities (Sun & Sun, 2001).

Catalysis and Material Chemistry

• Metal- and Base-Free Domino Synthesis: Efficient protocols have been described for synthesizing a range of compounds, including 1,3-benzothiazines, using mild acid-catalyzed conditions. This method provides access to bioactive scaffolds and demonstrates the compound's role in facilitating novel synthetic pathways, highlighting its potential in catalysis and the synthesis of new materials (Putta et al., 2019).

Analytical Chemistry Applications

• Voltammetric Study of Complexation: An electrochemical study on the complexation of a derivative of this compound with nickel(II) provides insights into its electrochemical behavior. Such studies are essential for understanding the compound's interaction with metals, offering applications in analytical chemistry and sensor development (Yari & Bagheri, 2009).